Cas no 81017-23-4 (2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo-)

2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo- structure
81017-23-4 structure
Product Name:2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo-
CAS No:81017-23-4
MF:C12H8O6
MW:248.188323974609
CID:707955
PubChem ID:688599
Update Time:2025-04-19

2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo-
    • 7-acetyloxy-2-oxochromene-3-carboxylic acid
    • 3-Carboxy-7-acetoxycumarin
    • 3-Carboxy-7-acetylcumarin
    • 3-Carboxyumbelliferyl acetate
    • 7-Acetoxy-2-oxo-2H-chromen-3-carbonsaeure
    • 7-acetoxy-2-oxo-2H-chromene-3-carboxylic acid
    • 7-acetoxycoumarin-3-carboxylic acid
    • 7-acetyloxychromone-3-carboxylic acid
    • I04-9756
    • DTXSID00350911
    • AS-69786
    • 7-(acetyloxy)-2-oxo-2H-chromene-3-carboxylic acid
    • 7-acetoxy-2-oxo-2H-chromene-3-carboxylicacid
    • 81017-23-4
    • FT-0641802
    • SCHEMBL4101829
    • AKOS015894375
    • DB-056485
    • Inchi： 1S/C12H8O6/c1-6(13)17-8-3-2-7-4-9(11(14)15)12(16)18-10(7)5-8/h2-5H,1H3,(H,14,15)
    • InChI Key： JPSXXVSPZSKYBA-UHFFFAOYSA-N
    • SMILES： O1C(C(C(=O)O)=CC2C=CC(=CC1=2)OC(C)=O)=O

Computed Properties

  • Exact Mass: 248.03200
  • Monoisotopic Mass: 248.03208797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Melting Point: 208 °C(lit.)
  • Solubility: DMF: soluble
  • PSA: 93.81000
  • LogP: 1.41650

2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo- Security Information

  • WGK Germany：3
  • Safety Instruction： S22; S24/25
  • FLUKA BRAND F CODES：8
  • Storage Condition：2-8°C

2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo- Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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